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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hepatocyte Nuclear Factor 4 Alpha (HNF4A) is a crucial transcription factor and a member of

the nuclear receptor superfamily, predominantly expressed in the liver, pancreas, kidneys, and

intestines.[1][2] It plays a pivotal role as a master regulator of hepatocyte differentiation and

function, controlling the expression of a vast network of genes involved in diverse metabolic

pathways, including glucose, lipid, and amino acid metabolism, as well as drug metabolism and

bile acid synthesis.[1][3][4] Given its central role in maintaining liver homeostasis, dysregulation

of HNF4A has been implicated in various diseases, including maturity-onset diabetes of the

young 1 (MODY1), liver diseases, and hepatocellular carcinoma.[3][5] The generation of

HNF4A knockout mouse models has been instrumental in elucidating its physiological functions

and its role in disease pathogenesis. These models are invaluable tools for basic research and

for the development of novel therapeutic strategies.

This document provides detailed application notes and protocols for the generation and

analysis of HNF4A knockout mouse models, with a focus on CRISPR-Cas9 based

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1222199#bc-rfq
https://www.researchgate.net/publication/247865336_Regulation_of_Hepatocyte_Nuclear_Factor_4a-mediated_Transcription
https://pmc.ncbi.nlm.nih.gov/articles/PMC6773525/
https://www.researchgate.net/publication/247865336_Regulation_of_Hepatocyte_Nuclear_Factor_4a-mediated_Transcription
https://pmc.ncbi.nlm.nih.gov/articles/PMC3293558/
https://pubmed.ncbi.nlm.nih.gov/22241473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3293558/
https://www.researchgate.net/figure/HNF4a-exon-swap-mice-and-expression-of-P1-and-P2-HNF4a-isoforms-in-different-tissues_fig4_372893362
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


methodologies.

Signaling Pathways Involving HNF4A
HNF4A is a central hub in a complex network of signaling pathways that regulate liver function.

Its transcriptional activity is modulated by various extracellular and intracellular signals. Key

interacting pathways include Wnt/β-catenin, NF-κB, and TGF-β, all of which are implicated in

tumor development.[6] Furthermore, stress signals that activate ERK, JNK, or SRC kinases

have been shown to reduce HNF4A transcription or protein stability.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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